4-(4-Methoxypiperidin-1-yl)-2-methylpyrimidine

• IUPAC Name: 4-(4-methoxypiperidin-1-yl)-2-methylpyrimidine
• InChI: InChI=1S/C11H17N3O/c1-9-12-6-3-11(13-9)14-7-4-10(15-2)5-8-14/h3,6,10H,4-5,7-8H2,1-2H3
• InChI Key: OLMABHCJYXEFSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCC(CC2)OC
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can vary greatly depending on its structure. For example, 4-Methylpiperidine, a related compound, is a liquid at room temperature with a refractive index of 1.446 (lit.), a boiling point of 124 °C (lit.), and a density of 0.838 g/mL at 25 °C (lit.).

Scientific Research Applications

Antiviral Agents

Recent studies have investigated the antiviral properties of piperidine derivatives. Notably, 4-(4-Methoxypiperidin-1-yl)-2-methylpyrimidine exhibits promising activity against certain viruses:

• . Further optimization may lead to potent antiretroviral drugs.

Mechanism of Action

The benzyl-piperidines activity against different viruses was shown. Thus, 4,4-disubstituted N-benzyl piperidines inhibited the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a substance. For example, 4-Methylpiperidine is classified as a flammable liquid (Category 2), and it can cause acute toxicity if swallowed, inhaled, or in contact with skin. It can also cause severe skin burns and eye damage.

Future Directions

The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.